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Introduction
The Fas receptor (FasR, CD95, APO-1), a member of the tumor necrosis factor receptor

(TNFR) superfamily, is a key mediator of the extrinsic apoptosis pathway.[1] Upon binding its

cognate ligand, Fas ligand (FasL), the receptor trimerizes, leading to the formation of the

Death-Inducing Signaling Complex (DISC) and the subsequent activation of a caspase

cascade that results in programmed cell death.[1][2] This process is fundamental for immune

homeostasis and the elimination of cancerous or virally infected cells.[3]

A key negative regulator of this pathway is the Fas-associated phosphatase-1 (FAP-1), a

protein tyrosine phosphatase that binds to a C-terminal tripeptide motif (Ser-Leu-Val) of the Fas

receptor.[1][4] This interaction can sequester the Fas receptor, preventing its participation in the

apoptotic signaling cascade.[1]

The synthetic Fas C-terminal tripeptide, commonly N-acetylated (Ac-Ser-Leu-Val-OH), acts

as a competitive inhibitor of the Fas-FAP-1 interaction.[5] By disrupting this inhibitory binding,

the tripeptide can sensitize Fas-resistant cells to apoptosis, making it a valuable tool for

research and a potential starting point for the development of novel therapeutics.[3][5] These

application notes provide detailed protocols for utilizing the Fas C-terminal tripeptide to

induce and quantify apoptosis.
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Data Presentation
The efficacy of the Fas C-terminal tripeptide (Ac-Ser-Leu-Val-OH) in disrupting the inhibitory

Fas/FAP-1 interaction has been quantified. The following table summarizes the dose-

dependent inhibitory activity of the tripeptide.

Tripeptide Concentration Inhibition of Fas/FAP-1 Binding (%)

30 µM 31.1%

50 µM 44.3%

100 µM 87.6%

1 mM 100.7%

Data sourced from MedChemExpress.[1]

Signaling Pathways and Experimental Workflow
Fas-Mediated Apoptosis Signaling Pathway
The following diagram illustrates the Fas signaling pathway, highlighting the inhibitory role of

FAP-1 and the mechanism of action of the Fas C-terminal tripeptide.
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Fas signaling pathway and tripeptide action.
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Experimental Workflow for Apoptosis Induction and
Analysis
This diagram outlines the typical workflow for assessing the pro-apoptotic effect of the Fas C-
terminal tripeptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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